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Compound of Interest

Compound Name: Tetramethylphosphonium iodide

Cat. No.: B1212395

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylphosphonium iodide, a quaternary phosphonium salt with the chemical formula
C4H121P, is a compound of significant interest in various chemical and pharmaceutical
applications. Its utility as a phase transfer catalyst, an ionic liquid, and a precursor for functional
materials necessitates a thorough understanding of its physical properties.[1][2] This technical
guide provides a comprehensive overview of the core physical characteristics of
tetramethylphosphonium iodide, complete with quantitative data, detailed experimental
protocols for property determination, and a visualization of the interplay between its structure
and properties.

Core Physical Properties

Tetramethylphosphonium iodide is a white, crystalline, and lipophilic solid at room
temperature.[1] It is also known to be hygroscopic and light-sensitive, requiring careful handling
and storage.[2] The strong ionic interactions within its crystal lattice contribute to its high
melting point.[1]

Quantitative Data Summary

The key physical properties of tetramethylphosphonium iodide are summarized in the tables
below for easy reference and comparison.
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Identifier Value
Chemical Formula CaHa12IP
Molecular Weight 218.02 g/mol
CAS Number 993-11-3
Appearance White crystalline solid
Property Value Notes
] ] Decomposes upon melting.[1]
Melting Point 312-322 °C
[2]
. In polar organic solvents,
Solubility Soluble
water, and alcohols.[1][3]
Crystal System Hexagonal At room temperature.[1]

Molecular Structure and Crystallography

The tetramethylphosphonium cation, [P(CHs)4]*, possesses a tetrahedral geometry around the
central phosphorus atom.[1] This symmetric three-dimensional structure, along with the iodide

anion (I7), forms an ionic crystal.[1] Unlike tetramethylammonium halides which typically have

tetragonal lattices, tetramethylphosphonium halides, including the iodide, crystallize in the

hexagonal system.[1]

The relationship between the molecular structure and the observed physical properties is

visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1212395#physical-properties-of-
tetramethylphosphonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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